Cas no 117290-46-7 (Benzenemethanol, a-methyl-, propanoate, (1S)-)

• Product Name: Benzenemethanol, a-methyl-, propanoate, (1S)-
• CAS No: 117290-46-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1206605
• Update Time: 2024-08-02

Benzenemethanol, a-methyl-, propanoate, (1S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-, propanoate, (1S)-
• Benzenemethanol, α-methyl-, 1-propanoate, (αS)-

• Inchi： 1S/C11H14O2/c1-3-11(12)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
• InChI Key： WCIQNYOXLZQQMU-VIFPVBQESA-N
• SMILES： C1([C@@H](OC(=O)CC)C)=CC=CC=C1

Computed Properties

• Exact Mass: 178.09942

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 229.5±9.0 °C(Predicted)
• PSA: 26.3